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For Researchers, Scientists, and Drug Development Professionals

Introduction
Bufrolin is a potent and equipotent agonist of the G protein-coupled receptor 35 (GPR35) in

both human and rat species.[1] GPR35 is expressed in various tissues, including immune cells

and the gastrointestinal tract, and is implicated in inflammatory processes.[2][3][4] These

characteristics make Bufrolin a valuable tool for investigating the physiological roles of GPR35

and for preclinical assessment of its therapeutic potential in rodent models of allergic and

inflammatory diseases.

This document provides detailed application notes and experimental protocols for the use of

Bufrolin in in vivo rodent models, targeting researchers in academia and the pharmaceutical

industry.

Data Presentation
Table 1: In Vitro Potency of Bufrolin at Rat GPR35

Assay Type Species EC50 (nM) Reference

β-arrestin-2

Interaction Assay
Rat 9.9 ± 0.4 Mackenzie et al., 2014
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Note: This data is derived from in vitro experiments and serves as a guide for potential in vivo

efficacy. Dose-response studies are crucial to determine the optimal in vivo dosage.

Signaling Pathway
The activation of GPR35 by Bufrolin initiates a cascade of intracellular signaling events.

GPR35 is known to couple to multiple G protein subtypes, including Gαi/o and Gα13, as well as

engaging β-arrestin-2.[5] This can lead to the modulation of various downstream effectors,

including the ERK/MAPK and NF-κB pathways, and regulation of intracellular calcium levels.[3]

[6] The multifaceted signaling potential of GPR35 suggests its involvement in a range of cellular

responses, from inflammation to cellular proliferation.[3][4]
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Bufrolin-GPR35 Signaling Pathway

Cell Membrane

Cytoplasm

GPR35 Gαi/o

Gα13

β-arrestin-2

Bufrolin
Agonist Binding cAMP

Modulation

Ca²⁺
Mobilization

ERK/MAPK
Pathway

Cellular Response
(e.g., Anti-inflammatory effects)

NF-κB
Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Passive Cutaneous Anaphylaxis (PCA) Workflow

Day 1

Day 2

Sensitization:
Intradermal injection of anti-DNP-IgE

Drug Administration:
Administer Bufrolin or vehicle

24 hours

Challenge (1 hr post-drug):
IV injection of DNP-HSA + Evans blue

Evaluation (30 min post-challenge):
Euthanize and dissect skin

Quantification:
Measure blue spot diameter and/or

extract and measure dye absorbance
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Carrageenan-Induced Paw Edema Workflow

Baseline Measurement:
Measure initial paw volume

Drug Administration:
Administer Bufrolin or vehicle

Induction of Edema (1 hr post-drug):
Inject carrageenan into paw

Measurement of Edema:
Measure paw volume at various time points

(e.g., 1, 2, 3, 4, 5 hours)

Data Analysis:
Calculate percentage inhibition of edema
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The antiallergic mast cell stabilizers lodoxamide and bufrolin as the first high and
equipotent agonists of human and rat GPR35 - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Frontiers | GPR35 in Intestinal Diseases: From Risk Gene to Function [frontiersin.org]

3. GPR35 acts a dual role and therapeutic target in inflammation - PMC
[pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b127780?utm_src=pdf-body-img
https://www.benchchem.com/product/b127780?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/24113750/
https://pubmed.ncbi.nlm.nih.gov/24113750/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.717392/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10687457/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10687457/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. GPR35 acts a dual role and therapeutic target in inflammation - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. G protein-coupled receptor 35: an emerging target in inflammatory and cardiovascular
disease - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for Bufrolin in In Vivo
Rodent Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127780#using-bufrolin-in-in-vivo-rodent-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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